Cas no 207451-83-0 (Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-)
207451-83-0 structure
Product Name:Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-
CAS No:207451-83-0
MF:C12H15NO
MW:189.253603219986
CID:241829
PubChem ID:20812252
Update Time:2025-04-19
Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-
- Isoquinoline,2-acetyl-1,2,3,4-tetrahydro-7-methyl- (9CI)
- 207451-83-0
- 1-(7-Methyl-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
- SCHEMBL12287671
- 1-(3,4-Dihydro-7-methyl-2(1H)-isoquinolinyl)ethanone
- DTXSID601217555
-
- Inchi: 1S/C12H15NO/c1-9-3-4-11-5-6-13(10(2)14)8-12(11)7-9/h3-4,7H,5-6,8H2,1-2H3
- InChI Key: IAKMCINMFSUUTF-UHFFFAOYSA-N
- SMILES: O=C(C)N1CC2C=C(C)C=CC=2CC1
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
- XLogP3: 1.6
Experimental Properties
- PSA: 20.31
Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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